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Compound of Interest

Compound Name: c-Met-IN-13

Cat. No.: B12404531 Get Quote

For Immediate Implementation: This guide provides essential safety and logistical information

for researchers, scientists, and drug development professionals working with c-Met-IN-13, a

potent kinase inhibitor. Adherence to these procedures is critical for ensuring personnel safety

and maintaining a secure laboratory environment.

As a potent, and likely cytotoxic, small molecule inhibitor, c-Met-IN-13 requires meticulous

handling to prevent exposure. The following operational and disposal plans are based on best

practices for managing hazardous chemical compounds in a research setting.

Personal Protective Equipment (PPE): Your First
Line of Defense
Consistent and correct use of appropriate PPE is non-negotiable when handling c-Met-IN-13 in

any form, whether solid or in solution. The following table summarizes the required PPE for

various laboratory activities involving this compound.
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Activity Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

Double Nitrile Gloves (or other chemically

resistant gloves), Disposable Gown/Lab Coat,

Safety Goggles with Side Shields, and a

properly fitted N95 or higher-rated respirator

within a certified chemical fume hood or

ventilated balance enclosure.

Solution Preparation and Handling

Double Nitrile Gloves, Disposable Gown/Lab

Coat, Safety Goggles with Side Shields. All work

should be conducted within a certified chemical

fume hood.

Cell Culture and In Vitro Assays

Double Nitrile Gloves, Disposable Gown/Lab

Coat, Safety Goggles. Work should be

performed in a Class II Biosafety Cabinet.

Waste Disposal
Double Nitrile Gloves, Disposable Gown/Lab

Coat, Safety Goggles.

Note: Always inspect gloves for tears or punctures before and during use. Change gloves

immediately if they become contaminated.

Operational Protocols: Step-by-Step Guidance
Receiving and Unpacking:

Upon receipt, visually inspect the external packaging for any signs of damage or leakage.

Don a lab coat, safety glasses, and nitrile gloves before opening the package in a well-

ventilated area, preferably a chemical fume hood.

Verify that the primary container is intact. If any damage is observed, treat it as a potential

spill and follow the spill response protocol.

Stock Solution Preparation:
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All weighing of powdered c-Met-IN-13 must be performed in a chemical fume hood or a

ventilated balance enclosure to prevent inhalation of airborne particles.

Use dedicated spatulas and weighing papers.

Prepare solutions within the chemical fume hood.

Clearly label the container with the compound name, concentration, solvent, date of

preparation, and appropriate hazard symbols.

General Handling:

Always handle c-Met-IN-13 in a designated area of the laboratory.

Avoid skin contact and inhalation.[1]

Do not eat, drink, or smoke in areas where c-Met-IN-13 is handled.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Spill Response Workflow
In the event of a spill, immediate and correct action is crucial to contain the hazard. The

following workflow outlines the necessary steps.
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Immediate Response

Don Appropriate PPE

Containment and Cleanup

Decontamination and Disposal

Alert others in the area

Evacuate immediate area if necessary

Assess the spill (size, nature)

Don Spill Response PPE:
- Double gloves

- Gown
- Goggles

- Respirator (if powder spill)

Contain the spill with absorbent material

Apply appropriate neutralizer (if applicable)

Absorb the spilled material

Collect waste into a sealed container

Decontaminate the area with an appropriate cleaner

Dispose of waste as hazardous chemical waste

Report the incident to the Safety Officer

Click to download full resolution via product page

Caption: Workflow for responding to a c-Met-IN-13 spill.
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Disposal Plan: Managing Hazardous Waste
All materials contaminated with c-Met-IN-13 are considered hazardous chemical waste and

must be disposed of according to institutional and local regulations.

Waste Segregation and Collection:

Solid Waste: Contaminated consumables such as gloves, weighing papers, pipette tips, and

tubes should be collected in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Unused solutions and contaminated media should be collected in a separate,

sealed, and clearly labeled hazardous waste container. The container must be compatible

with the solvent used.

Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a

designated sharps container for hazardous chemical waste.

Labeling and Storage:

All hazardous waste containers must be labeled with the words "Hazardous Waste," the full

chemical name (c-Met-IN-13), the solvent, and the approximate concentration.

Store waste containers in a designated satellite accumulation area away from general

laboratory traffic.[2]

Ensure that incompatible waste streams are not mixed.

Final Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department for pickup

and disposal of hazardous waste.[3]

Do not dispose of any c-Met-IN-13 waste down the drain or in the regular trash.[3]

By adhering to these safety protocols, you contribute to a secure research environment for

yourself and your colleagues. Always consult your institution's specific safety guidelines and

the most current Safety Data Sheet information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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